Cas no 63987-52-0 (Benzoic acid, 3-chloro-, phenylmethyl ester)

• Product Name: Benzoic acid, 3-chloro-, phenylmethyl ester
• CAS No: 63987-52-0
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 425191
• PubChem ID: 528022
• Update Time: 2025-04-19

Benzoic acid, 3-chloro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-, phenylmethyl ester
• benzyl 3-chlorobenzoate
• benzyl m-chlorobenzoate
• FKQRAQQDDUKITH-UHFFFAOYSA-N
• SCHEMBL6057083
• AKOS003496176
• 3-Chloro-benzoic acid benzyl ester
• Benzoic acid, 3-chloro, phenylmethyl ester
• DTXSID60335926
• 63987-52-0

• Inchi： 1S/C14H11ClO2/c15-13-8-4-7-12(9-13)14(16)17-10-11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key： FKQRAQQDDUKITH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.04483
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters